Cas no 198563-29-0 (2-Oxetanecarboxylic acid, 3-amino-, cis-)

3-Amino-2-oxetanecarboxylic acid (cis-) is a specialized β-lactam derivative featuring a strained oxetane ring fused with a carboxylic acid group and an amino substituent in the cis-configuration. This unique structure imparts significant reactivity and stereochemical specificity, making it valuable in synthetic organic chemistry and pharmaceutical research. The oxetane ring enhances metabolic stability and bioavailability, while the cis-arrangement of functional groups enables precise molecular interactions in drug design. Its rigid scaffold serves as a versatile building block for peptidomimetics, enzyme inhibitors, and bioactive compounds. The compound's high purity and well-defined stereochemistry ensure reproducibility in applications such as asymmetric synthesis and medicinal chemistry studies.
2-Oxetanecarboxylic acid, 3-amino-, cis- structure
198563-29-0 structure
Product Name:2-Oxetanecarboxylic acid, 3-amino-, cis-
CAS No:198563-29-0
MF:C4H7NO3
MW:117.103281259537
MDL:MFCD30829532
CID:3876007
PubChem ID:93506
Update Time:2025-07-02

2-Oxetanecarboxylic acid, 3-amino-, cis- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanecarboxylic acid, 3-amino-, cis-
    • rel-(2R,3S)-3-aminooxetane-2-carboxylic acid
    • DTXCID90164125
    • 2-Oxetanecarboxylic acid, 3-amino-, (2R,3S)-rel-
    • 3-aminooxetane-2-carboxylic acid, (2R,3S)-
    • DTXSID60241634
    • SCHEMBL2554290
    • (2R,3S)-3-Aminooxetane-2-carboxylate
    • 94818-85-6
    • (2R,3S)-3-aminooxetane-2-carboxylic acid
    • NL6ZVW4YDJ
    • Oxetin
    • (2R,3S)-3-Amino-2-oxetanecarboxylic acid
    • rel-(2R,3S)-3-Amino-2-oxetanecarboxylic acid
    • 3-amino-2-oxetane carboxylic acid
    • JP7TYQ96EP
    • 2-Oxetanecarboxylic acid, 3-amino-, (2R,3S)-
    • 2-Oxetanecarboxylic acid, 3-amino-, (2R-cis)-
    • (2r,3s)-3-amino-2-oxetane carboxylic acid
    • 3-aminooxetane-2-carboxylic acid, (2R,3S)-rel-
    • rel-(2R,3S)-3-aminooxetane-2-carboxylicacid
    • CHEBI:222732
    • (2R-cis)-3-Amino-2-oxetanecarboxylic acid
    • 198563-29-0
    • MDL: MFCD30829532
    • Inchi: 1S/C4H7NO3/c5-2-1-8-3(2)4(6)7/h2-3H,1,5H2,(H,6,7)/t2-,3+/m0/s1
    • InChI Key: UTIYGJDWWLIDQY-STHAYSLISA-N
    • SMILES: O1C[C@H](N)[C@@H]1C(O)=O

Computed Properties

  • Exact Mass: 117.042593085Da
  • Monoisotopic Mass: 117.042593085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 72.6Ų

2-Oxetanecarboxylic acid, 3-amino-, cis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00776354-250mg
rel-(2R,3S)-3-aminooxetane-2-carboxylic acid
198563-29-0 98%
250mg
¥13685.0 2023-02-23
AstaTech
94393-0.25/G
CIS-3-AMINOOXETANE-2-CARBOXYLIC ACID
198563-29-0 95%
0.25g
$475 2023-09-19
AstaTech
94393-1/G
CIS-3-AMINOOXETANE-2-CARBOXYLIC ACID
198563-29-0 95%
1g
$1188 2023-09-19

Additional information on 2-Oxetanecarboxylic acid, 3-amino-, cis-

Comprehensive Overview of 2-Oxetanecarboxylic acid, 3-amino-, cis- (CAS No. 198563-29-0)

The compound 2-Oxetanecarboxylic acid, 3-amino-, cis- (CAS No. 198563-29-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a four-membered oxetane ring and an amino group, makes it a valuable building block for drug discovery and material science. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug stability, aligning with current trends in small-molecule therapeutics and bioconjugation.

In recent years, the demand for heterocyclic compounds like 2-Oxetanecarboxylic acid, 3-amino-, cis- has surged, driven by their applications in medicinal chemistry and peptide synthesis. The oxetane moiety is particularly noteworthy for its ability to improve pharmacokinetic properties, such as metabolic stability and solubility, which are critical for modern drug development. This compound's cis-configuration further adds to its stereochemical specificity, making it a sought-after intermediate for asymmetric synthesis.

One of the most frequently searched topics related to this compound is its synthetic methodology. Researchers often inquire about efficient routes to produce 2-Oxetanecarboxylic acid, 3-amino-, cis- with high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis and green chemistry have provided innovative solutions, reducing reliance on hazardous reagents and improving yields. These developments align with the growing emphasis on sustainable chemistry and environmentally friendly processes in the pharmaceutical industry.

Another area of interest is the compound's potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The amino-oxetane scaffold can serve as a linker or functional group in these cutting-edge therapeutic modalities, which are gaining traction for treating previously "undruggable" targets. This application has sparked numerous discussions in academic forums and patent filings, highlighting its relevance in next-generation drug discovery.

From a commercial perspective, 2-Oxetanecarboxylic acid, 3-amino-, cis- is available through specialized chemical suppliers, but its high purity grades remain a niche product. Quality control and analytical characterization (e.g., HPLC, NMR) are critical for ensuring its suitability in sensitive applications. Users frequently search for technical data sheets and safety profiles, underscoring the need for transparent and detailed product information.

In summary, 2-Oxetanecarboxylic acid, 3-amino-, cis- (CAS No. 198563-29-0) represents a versatile and scientifically intriguing compound with broad implications in drug design and chemical biology. Its integration into contemporary research workflows reflects the evolving priorities of precision medicine and sustainable science, making it a compound worth watching in the coming years.

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